Cas no 885950-03-8 (1-(2-Chloro-1,3-thiazol-5-yl)methylazepane)

• Product Name: 1-(2-Chloro-1,3-thiazol-5-yl)methylazepane
• CAS No: 885950-03-8
• MF: C₁₀H₁₅ClN₂S
• MW: 230.757499933243
• MDL: MFCD06659601
• CID: 3143154
• PubChem ID: 2764469
• Update Time: 2025-10-29

1-(2-Chloro-1,3-thiazol-5-yl)methylazepane Chemical and Physical Properties

Names and Identifiers

• 1-[(2-Chloro-1,3-thiazol-5-yl)methyl]azepane
• 5-(Azepan-1-ylmethyl)-2-chlorothiazole
• AKOS005071372
• 5-(azepan-1-ylmethyl)-2-chloro-1,3-thiazole
• Z1269216829
• 8Y-0825
• 885950-03-8
• MFCD06659601
• 1-(2-Chloro-1,3-thiazol-5-yl)methylazepane

• MDL： MFCD06659601
• Inchi： 1S/C10H15ClN2S/c11-10-12-7-9(14-10)8-13-5-3-1-2-4-6-13/h7H,1-6,8H2
• InChI Key： XNLFSVRNYLIVEH-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CN2CCCCCC2)S1

Computed Properties

• Exact Mass: 230.0644474Da
• Monoisotopic Mass: 230.0644474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Boiling Point: 110°/0.5mm

1-(2-Chloro-1,3-thiazol-5-yl)methylazepane Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 1-(2-Chloro-1,3-thiazol-5-yl)methylazepane

Comprehensive Overview of 1-(2-Chloro-1,3-thiazol-5-yl)methylazepane (CAS No. 885950-03-8)

1-(2-Chloro-1,3-thiazol-5-yl)methylazepane (CAS No. 885950-03-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its thiazole and azepane moieties, is often explored in pharmaceutical and agrochemical research. The presence of a chloro substituent on the thiazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In the context of modern research, 1-(2-Chloro-1,3-thiazol-5-yl)methylazepane is frequently discussed in relation to its role in the development of novel heterocyclic compounds. Heterocycles, such as thiazoles and azepanes, are pivotal in drug discovery due to their ability to mimic natural biological structures. Researchers are particularly interested in how this compound can be leveraged to create bioactive molecules with applications in central nervous system (CNS) therapeutics and antimicrobial agents.

The synthesis of 1-(2-Chloro-1,3-thiazol-5-yl)methylazepane involves multi-step organic reactions, often starting from readily available precursors like 2-chloro-1,3-thiazole and azepane. Its molecular weight and solubility properties make it suitable for further derivatization, a feature highly sought after in medicinal chemistry. Recent studies have highlighted its potential as a scaffold for designing G-protein coupled receptor (GPCR) modulators, a hot topic in drug development circles.

From an industrial perspective, CAS No. 885950-03-8 is often associated with high-value intermediates used in the production of crop protection agents. The thiazole ring, in particular, is known for its role in pesticide formulations, aligning with the growing demand for sustainable agriculture solutions. This compound's chloro group also contributes to its stability, a critical factor in formulation science.

Environmental and regulatory compliance are key considerations when working with 1-(2-Chloro-1,3-thiazol-5-yl)methylazepane. Its ecotoxicological profile and biodegradability are under continuous evaluation to ensure alignment with global green chemistry initiatives. Researchers are increasingly focusing on green synthesis methods to minimize waste and energy consumption during its production.

In summary, 1-(2-Chloro-1,3-thiazol-5-yl)methylazepane (CAS No. 885950-03-8) represents a versatile and scientifically significant compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity continue to inspire innovation across multiple disciplines, making it a subject of ongoing research and development.